Cas no 6563-10-6 (Quinoline, 6-chloro-, 1-oxide)

• Product Name: Quinoline, 6-chloro-, 1-oxide
• CAS No: 6563-10-6
• MF: C₉H₆ClNO
• MW: 179.603041172028
• CID: 397776
• PubChem ID: 12378925
• Update Time: 2025-04-19

Quinoline, 6-chloro-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• Quinoline, 6-chloro-, 1-oxide
• 6-chloro-1-oxidoquinolin-1-ium
• 6563-10-6
• DTXSID00495316
• IQHMUMWHRMAAAF-UHFFFAOYSA-N
• 6-Chloro-1-oxo-1lambda~5~-quinoline
• SCHEMBL1826895
• 6-chloroquinoline 1-oxide
• 6-chloroquinoline N-oxide

• Inchi： 1S/C9H6ClNO/c10-8-3-4-9-7(6-8)2-1-5-11(9)12/h1-6H
• InChI Key： IQHMUMWHRMAAAF-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(=CC=C[N+]=2[O-])C=1

Computed Properties

• Exact Mass: 179.01388
• Monoisotopic Mass: 179.0137915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 25.5Ų

Experimental Properties

• PSA: 26.94